5-(4-Hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin
5-(4-Hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin
Brand Name:
Vulcanchem
CAS No.:
105956-89-6
VCID:
VC20793106
InChI:
InChI=1S/C16H13N3O4S/c20-14-7-6-10(9-13(14)19(22)23)8-12-15(21)18(16(24)17-12)11-4-2-1-3-5-11/h1-7,9,12,20H,8H2,(H,17,24)
SMILES:
C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)[N+](=O)[O-]
Molecular Formula:
C16H13N3O4S
Molecular Weight:
343.4 g/mol
5-(4-Hydroxy-3-nitrobenzyl)-3-phenyl-2-thiohydantoin
CAS No.: 105956-89-6
Cat. No.: VC20793106
Molecular Formula: C16H13N3O4S
Molecular Weight: 343.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105956-89-6 |
|---|---|
| Molecular Formula | C16H13N3O4S |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | 5-[(4-hydroxy-3-nitrophenyl)methyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one |
| Standard InChI | InChI=1S/C16H13N3O4S/c20-14-7-6-10(9-13(14)19(22)23)8-12-15(21)18(16(24)17-12)11-4-2-1-3-5-11/h1-7,9,12,20H,8H2,(H,17,24) |
| Standard InChI Key | VVSHMQNALJOXIA-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N2C(=O)C(N=C2S)CC3=CC(=C(C=C3)O)[N+](=O)[O-] |
| SMILES | C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator